![molecular formula C20H17N3O5 B2657284 2-(2-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione CAS No. 892021-75-9](/img/structure/B2657284.png)
2-(2-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, 2-(2-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione, is a dioxoisoindoline that has been included as a pharmacophore group in diverse drug-like molecules with a wide range of biological activity . It has been evaluated as an Acetylcholinesterase (AChE) inhibitor , a key enzyme involved in the deterioration of the cholinergic system during the development of Alzheimer’s disease .
Synthesis Analysis
The compound was synthesized and crystallized as part of a study . The synthesis of this compound and others like it has been carried out using simple heating and relatively quick solventless reactions . They were then purified with a methodology as green as possible .Molecular Structure Analysis
The geometric structure of the crystal and the theoretical compound (from molecular modeling) were analyzed and compared, finding a close correlation . The formation of the C6–H6···O19 interaction could be responsible for the non-negligible out of phenyl plane deviation of the C19 methoxy group .Chemical Reactions Analysis
The compound was synthesized using a new synthetic strategy based on the 12 principles of green chemistry . The reaction lasted 1–8 min, synthesizing up to 5 g each time .Physical and Chemical Properties Analysis
The physical and chemical properties of the compound are closely related to its geometric structure. The formation of the C6–H6···O19 interaction could be responsible for the non-negligible out of phenyl plane deviation of the C19 methoxy group .Scientific Research Applications
Synthesis Methods
- A method for synthesizing 2-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)benzoic acid, which shares structural similarities with the chemical , was developed. This method involves thermal heterocyclization of 3-(hydroxyimino)isoindolin-1-one, showing the potential for creating related oxadiazole compounds (Tkachuk et al., 2020).
Biological Activity
- The compound "2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione" was synthesized, crystallized, and evaluated as an Acetylcholinesterase (AChE) inhibitor. This study suggests its potential use in addressing Alzheimer’s disease by inhibiting AChE, a key enzyme involved in the deterioration of the cholinergic system (Andrade-Jorge et al., 2018).
Material Science Applications
- Research into isoindigo-based molecules for organic field-effect transistor devices highlights the versatility of isoindoline derivatives in electronic applications. Two molecules with isoindigo as the electron-accepting unit showed promising optoelectronic properties, underlining the potential of such compounds in semiconducting materials (Patil et al., 2015).
Chemical Sensors
- Naphthalimide derivatives, structurally related to the compound of interest, have been used as reversible colorimetric and fluorescent chemosensors for fluoride ion detection. This illustrates the potential of similar isoindoline derivatives in sensing applications (Zhang et al., 2020).
Corrosion Inhibition
- Aza-pseudopeptides incorporating isoindoline-1,3-dione showed efficacy as corrosion inhibitors for mild steel in acidic conditions. This demonstrates the compound's relevance in materials protection and the broader application of isoindoline derivatives in corrosion science (Chadli et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Due to the multiple undesirable effects of drugs currently employed to treat Alzheimer’s disease, the present values of 2-(2-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)isoindoline-1,3-dione suggest the importance of future studies on this and other structurally related compounds to analyze their selectivity for and interactions with cholinesterases, and their potential .
Properties
IUPAC Name |
2-[2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5/c1-26-15-8-7-12(11-16(15)27-2)18-21-17(28-22-18)9-10-23-19(24)13-5-3-4-6-14(13)20(23)25/h3-8,11H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVYVXDTRFCDIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)CCN3C(=O)C4=CC=CC=C4C3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.